Cas no 504-15-4 (Orcinol)

Orcinol (3,5-dihydroxytoluene) is an organic compound used in the study of biological dyes and proteomics

Orcinol structure

Product Name:Orcinol

CAS No:504-15-4

Molecular Formula:C₇H₈O₂

Molecular Weight:124.1372

MDL:MFCD00002291

CID:37857

PubChem ID:24868338

Orcinol Properties

Names and Identifiers

- 5-Methylbenzene-1,3-diol
- 3,5-Toluenediol
- 3,5-Dihydroxytoluene
- 5-Methylresorcinol Anhydrous
- 3,5-Dihydroxytoluene Anhydrous
- 1,3-DIHYDROXY-5-METHYLBENZENE
- 5-Methylresorcinol
- Orcinol
- 3,5-Orcinol
- 5-Methyl-1,3-benzenediol
- Orcin
- Orcine Monohydrate
- Orcinol Monohydrate
- 1,3-Dihydroxy-5-methylbenzene Anhydrous
- Orcinol Anhydrous
- 5-Methylresorcin
- 3-Hydroxy-5-methylphenol
- 1,3-Benzenediol, 5-methyl-
- Orcinol, 5-methylresorcinol
- Resorcinol, 5-methyl-
- 5-Methyl Resorcinol
- Oricinol
- 5-Methyl-1,3-dihydroxybenzene
- 5-Methyl-benzene-1,3-diol
- MFCD00002291
- NSC12441
- 4-06-00-05892 (Beilstein Handbook Reference)
- c0155
- BRN 1071903
- ORCINOL [MI]
- AI3-23954
- 3,5-Dihydroxy-toluene
- F0001-1314
- BDBM50104667
- M0426
- InChI=1/C7H8O2/c1-5-2-6(8)4-7(9)3-5/h2-4,8-9H,1H
- UNII-534PMB3438
- DTXSID2060123
- NSC 12441
- Orcinol, 97%
- EN300-67390
- NSC-12441
- 1,5-DIHYDROXY-3-METHYLBENZENE
- Z1079442080
- CHEBI:16536
- 534PMB3438
- 5-methylbenzene-1,3-diol;Orcinol
- CCG-266088
- CHEMBL110059
- 5-Methylresorcinol, anhydrous
- FT-0620669
- Q412476
- AC-10290
- HY-D0168
- Orcine
- NS00032059
- SCHEMBL68497
- WLN: QR CQ E1
- 5-methyl-resorcinol
- 3,5-ToluenediolOrcin
- 5-methylbenzen-1,3-diol
- SY002780
- CS-W008652
- O-2990
- H11838
- AS-14515
- M1235
- AKOS000280922
- C00727
- EINECS 207-984-2
- s9329
- 504-15-4
- A828110
- resorcinol monohydrate
- STL146540
- 1,3Benzenediol, 5methyl
- 1,3Dihydroxy5methylbenzene
- DTXCID0040830
- BBL027377
- Resorcinol, 5methyl
- 1,3-Dihydroxy-5-methylbenzene; 3,5-Dihydroxytoluene; 5-Methylresorcinol
- 5Methyl1,3benzenediol
- DB-022064
- 3Hydroxy5methylphenol
- 3,5Dihydroxytoluene
- 5Methylresorcinol
- 952516-02-8
- orzin
- 5methylresorcin
- Orcinol, 5methylresorcinol
- +Expand
- MDL： MFCD00002291
- InChIKey： OIPPWFOQEKKFEE-UHFFFAOYSA-N
- Inchi： 1S/C7H8O2/c1-5-2-6(8)4-7(9)3-5/h2-4,8-9H,1H3
- SMILES： O([H])C1C([H])=C(C([H])=C(C([H])([H])[H])C=1[H])O[H]
- BRN： 1071903

Computed Properties

Exact Mass: 124.052429g/mol
Surface Charge: 0
XLogP3: 1.6
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 0
Monoisotopic Mass: 124.052429g/mol
Monoisotopic Mass: 124.052429g/mol
Topological Polar Surface Area: 40.5Å²
Heavy Atom Count: 9
Complexity: 82.9
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Tautomer Count: 10
Surface Charge: 0

Experimental Properties

LogP: 1.40620
PSA: 40.46000
Merck: 6864
Refractive Index: 1.4922 (estimate)
Boiling Point: 147°C/5mmHg(lit.)
Melting Point: 106-112 °C (lit.)
Vapor Pressure: 0.0±0.6 mmHg at 25°C
Flash Point: 159 ºC
FEMA: 3102
Solubility: 80g/l
Color/Form: Oil
Solubility: Slightly soluble in water
Sensitiveness: Air Sensitive
Density: 1.2900

Orcinol Security Information

Symbol: GHS07
RTECS：VH2100000
WGK Germany：3
Safety Term：S26;S37/39
Safety Instruction： S22-S26-S36-S37/39
Packing Group：III
Packing Group：III
Risk Phrases：R22; R36/37/38
Dangerous goods sign： Xn
Hazardous Material transportation number：2811
Hazard Statement： H302,H315,H319,H335
Warning Statement： P261,P305+P351+P338
Prompt：warning
Storage Condition：Store at room temperature
PackingGroup：III
Risk Phrases： 22-36/37/38
Signal Word：Warning
TSCA：Yes

Orcinol Customs Data

HS CODE：29072900
Customs Data：

China Customs Code:
29072900

Orcinol Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00I9IN-5g	1,3-Benzenediol, 5-methyl-	504-15-4	98%	5g	$18.00	2024-05-01
A2B Chem LLC	AI51343-1g	3,5-Dihydroxytoluene	504-15-4	99%	1g	$10.00	2024-04-19
abcr	AB138947-5 g	5-Methylresorcinol, anhydrous, 98%; .	504-15-4	98%	5g	€102.30	2023-05-09
Alichem	A014002847-250mg	3,5-Dihydroxytoluene	504-15-4	97%	250mg	$499.20	2023-09-01
Apollo Scientific	OR5254-25g	5-Methylbenzene-1,3-diol	504-15-4		25g	£36.00	2024-05-24
Cooke Chemical	A3213012-5G	3,5-Dihydroxytoluene Anhydrous	504-15-4	97%	5g	RMB 159.20	2023-09-07
Crysdot LLC	CD32001212-100g	Orcinol	504-15-4	98%	100g	$178	2024-07-18
Enamine	EN300-67390-0.05g	5-methylbenzene-1,3-diol	504-15-4	95%	0.05g	$19.0	2023-04-20
Key Organics Ltd	AS-14515-1MG	3,5-Dihydroxytoluene	504-15-4	>98%	1mg	£36.00	2023-09-08
Life Chemicals	F0001-1314-0.25g	3,5-Dihydroxytoluene	504-15-4	95%+	0.25g	$18.0	2023-09-07